Cas no 2137506-65-9 (5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2137506-65-9
• MF: C₁₀H₉F₂NO₂
• MW: 213.180769681931
• CID: 6223168
• PubChem ID: 165790995
• Update Time: 2025-05-20

5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• EN300-1124499
• 2137506-65-9

• Inchi： 1S/C10H9F2NO2/c11-7-2-1-5-4-13-8(10(14)15)3-6(5)9(7)12/h1-2,8,13H,3-4H2,(H,14,15)
• InChI Key： XHUOFEWVSULCAS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2CNC(C(=O)O)CC=21)F

Computed Properties

• Exact Mass: 213.06013485g/mol
• Monoisotopic Mass: 213.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Introduction to 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 2137506-65-9)

5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 2137506-65-9) is a fluorinated derivative of tetrahydroisoquinoline, a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile biological activities. This compound belongs to the broader class of alkaloid-like molecules, which are known for their role in various biological processes and have been extensively studied for their potential therapeutic applications. The introduction of fluorine atoms into the tetrahydroisoquinoline scaffold introduces unique electronic and steric properties that can modulate the biological activity and pharmacokinetic profile of the molecule.

The structure of 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid features a benzene ring fused to a piperidine ring, with two fluorine atoms substituting at the 5th and 6th positions of the benzene ring. The presence of these fluorine atoms enhances the lipophilicity of the molecule while also influencing its metabolic stability. The carboxylic acid group at the 3rd position provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological properties.

One of the most compelling aspects of this compound is its potential as a pharmacological tool. Tetrahydroisoquinoline derivatives have been shown to exhibit a wide range of biological activities, including dopaminergic effects, which make them relevant in the treatment of neurological disorders such as Parkinson's disease and depression. The fluorinated version of this compound may offer improved binding affinity to target proteins and enhanced metabolic stability compared to its non-fluorinated counterparts.

Recent studies have highlighted the importance of fluorine substitution in medicinal chemistry. Fluorine atoms can influence multiple aspects of drug design, including binding affinity, metabolic stability, and pharmacokinetic properties. For instance, fluoroalkyl groups can increase the lipophilicity of a molecule, thereby improving its ability to cross biological membranes. Additionally, fluorine atoms can participate in hydrogen bonding interactions with biological targets, leading to stronger binding affinities. These effects have been well-documented in various drug candidates that have successfully incorporated fluorine atoms into their structures.

In the context of 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, the introduction of fluorine atoms at the 5th and 6th positions is expected to enhance its interaction with biological targets while also improving its resistance to metabolic degradation. This could make it a valuable intermediate in the synthesis of novel drug candidates targeting neurological disorders. Furthermore, the carboxylic acid group provides a versatile handle for further chemical modifications, allowing researchers to explore different pharmacophores and optimize the compound's biological activity.

The synthesis of 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as halogenation and carboxylation. Advanced techniques such as transition metal-catalyzed reactions have also been employed to improve efficiency and selectivity in these processes.

From a research perspective, 5 ,6 -difluoro -1 ,2 ,3 ,4 -tetrahydroisoquinoline -3 -carboxylic acid (CAS No. 2137506-65-9) represents an exciting opportunity for medicinal chemists to explore new therapeutic avenues. Its unique structure and potential biological activities make it a promising candidate for further investigation in preclinical studies. As our understanding of drug design continues to evolve, this compound holds significant promise for developing novel treatments for various diseases.

The growing interest in fluorinated heterocycles underscores their importance in modern drug discovery. The ability to fine-tune molecular properties through strategic fluorination has led to several successful drug candidates entering clinical trials over recent years. 5 ,6 -difluoro -1 ,2 ,3 ,4 -tetrahydroisoquinoline -3 -carboxylic acid (CAS No. 2137506-65-9) is no exception and stands as a testament to how structural modifications can unlock new therapeutic possibilities.

In conclusion, 5 ,6 -difluoro -1 ,2 ,3 ,4 -tetrahydroisoquinoline -3 -carboxylic acid (CAS No. 2137506-65-9) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure, combined with its predicted biological activities, makes it an attractive candidate for further exploration by researchers worldwide, particularly those working on neurological disorders where dopaminergic modulation is key.